Cas no 1530795-14-2 (1-2-(3-fluoro-4-methoxyphenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(3-fluoro-4-methoxyphenyl)ethylcyclopropan-1-amine
• CAS No: 1530795-14-2
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6071797
• PubChem ID: 83688386
• Update Time: 2025-10-23

1-2-(3-fluoro-4-methoxyphenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-fluoro-4-methoxyphenyl)ethylcyclopropan-1-amine
• EN300-1801332
• 1530795-14-2
• 1-[2-(3-fluoro-4-methoxyphenyl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C12H16FNO/c1-15-11-3-2-9(8-10(11)13)4-5-12(14)6-7-12/h2-3,8H,4-7,14H2,1H3
• InChI Key： ILOWKRBWEKJMJT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCC1(CC1)N)OC

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-2-(3-fluoro-4-methoxyphenyl)ethylcyclopropan-1-amine

Compound 1530795-14-2: 1-(2-(3-fluoro-4-methoxyphenyl)ethyl)cyclopropanamine

The compound with CAS No. 1530795-14-2, commonly referred to as 1-(2-(3-fluoro-4-methoxyphenyl)ethyl)cyclopropanamine, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and its substituted phenyl group. The presence of the fluoro and methoxy substituents on the phenyl ring adds complexity to its structure and potentially influences its chemical reactivity and biological activity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The cyclopropane ring in this compound is known to impart rigidity to the molecule, which can enhance its binding affinity to target proteins. This property makes it a promising candidate for various therapeutic applications. For instance, researchers have explored the potential of this compound in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluoro and methoxy groups on the phenyl ring are believed to contribute to its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

The synthesis of 1-(2-(3-fluoro-4-methoxyphenyl)ethyl)cyclopropanamine involves a multi-step process that typically begins with the preparation of the substituted phenyl group. The introduction of the fluoro and methoxy substituents is achieved through electrophilic aromatic substitution reactions. Subsequently, the cyclopropane ring is formed via a ring-closing reaction, often utilizing organometallic reagents or other suitable methods. The optimization of these steps is critical to ensure high yield and purity of the final product.

In terms of biological activity, this compound has shown potential as a modulator of various receptor systems. For example, studies have demonstrated its ability to interact with G protein-coupled receptors (GPCRs), which are key targets in drug development. The cyclopropane ring's unique geometry may facilitate specific interactions with these receptors, leading to desired pharmacological effects. Furthermore, the presence of electron-donating methoxy and electron-withdrawing fluoro groups on the phenyl ring can influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of this compound with various protein targets. Molecular docking studies have revealed that the cyclopropane ring plays a crucial role in stabilizing interactions within the binding pocket of target proteins. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which is essential for understanding its reactivity and stability.

The application of this compound extends beyond pharmacology into materials science. Its rigid structure makes it a candidate for use in advanced materials such as polymers and nanomaterials. Researchers are exploring its potential as a building block for constructing supramolecular assemblies or functional materials with tailored properties.

In conclusion, 1-(2-(3-fluoro-4-methoxyphenyl)ethyl)cyclopropanamine (CAS No. 1530795-14-2) is a versatile compound with significant potential in multiple scientific domains. Its unique structure, combining a rigid cyclopropane ring with substituted phenyl groups, offers opportunities for innovative applications in drug discovery, materials science, and beyond. Continued research into its synthesis, properties, and biological activity will undoubtedly unlock further insights into its utility and significance in modern chemistry.